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Compound of Interest

Compound Name: Ogerin

Cat. No.: B609720 Get Quote

Essential Safety and Handling Guide for Ogerin
This document provides immediate and essential safety, handling, and disposal protocols for

Ogerin, a selective positive allosteric modulator of G protein-coupled receptor 68 (GPR68).

Adherence to these guidelines is crucial for ensuring personnel safety and maintaining

experimental integrity.

Ogerin: Key Quantitative Data
For quick reference, the following tables summarize the key physical, chemical, and storage

properties of Ogerin.

Table 1: Chemical and Physical Properties
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Property Value

Chemical Name
2-[4-Amino-6-[(phenylmethyl)amino]-1,3,5-

triazin-2-yl]benzenemethanol[1][2]

Synonyms ZINC67740571[1]

Molecular Formula C₁₇H₁₇N₅O

Molecular Weight 307.35 g/mol

Purity ≥98%

Appearance Solid

Solubility DMSO: 50 mg/mL

CAS Number 1309198-71-7

Table 2: Storage and Stability

Condition Duration

Stock Solution (-80°C) 2 years

Stock Solution (-20°C) 1 year

Solid Form (-20°C) ≥ 4 years

Shipping Room temperature (within the continental US)

Personal Protective Equipment (PPE)
While Ogerin is not classified as a hazardous substance according to the Globally Harmonized

System (GHS), standard laboratory safety practices should be rigorously followed. The

toxicological properties of Ogerin have not been thoroughly investigated, warranting a cautious

approach.

Eye Protection: Use safety glasses or goggles tested and approved under appropriate

government standards such as NIOSH (US) or EN 166 (EU).
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Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected prior to use. Use proper glove removal technique (without touching the glove's

outer surface) to avoid skin contact.

Respiratory Protection: For handling the solid form where dust formation is possible, use a

type N95 (US) or type P1 (EN 143) dust mask. Respirators and their components should be

tested and approved under appropriate government standards.

Body Protection: Wear a laboratory coat to prevent skin contact.

Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural steps for the safe handling of Ogerin from receipt to

experimental use.

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the solid compound at -20°C for long-term stability. For stock solutions, store

at -20°C for up to one year or at -80°C for up to two years.

All preparation of stock solutions should be performed in a chemical fume hood.

Reconstitution: To prepare a stock solution, dissolve solid Ogerin in DMSO to a desired

concentration, for example, 50 mg/mL.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date, and storage temperature. Store at -20°C or -80°C.

Dilution: On the day of the experiment, thaw a single aliquot of the Ogerin stock solution.

Prepare working solutions by diluting the stock solution with the appropriate cell culture

medium or buffer.

Handling: When adding Ogerin to cell cultures or experimental systems, continue to use

appropriate PPE.
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Incubation: Ogerin has been used in various experimental settings, with incubation times

ranging from minutes to hours, depending on the assay. For example, it has been shown to

activate Gαs signaling in as little as 40 minutes and inhibit pro-fibrotic phenotypes over 48-72

hours.

Disposal Plan
Proper disposal of Ogerin and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of unused solid Ogerin and stock solutions as chemical waste.

Offer surplus and non-recyclable solutions to a licensed disposal company. Do not dispose of

it down the drain.

Contaminated Materials: All materials that have come into contact with Ogerin, including

pipette tips, tubes, and gloves, should be collected in a designated, sealed waste container.

Decontamination: Decontaminate work surfaces with a suitable laboratory disinfectant or

cleaning agent.

Regulatory Compliance: Follow all local, state, and federal regulations for chemical waste

disposal.

Visualizing Ogerin's Mechanism and Workflow
To aid in understanding the molecular and procedural aspects of working with Ogerin, the

following diagrams illustrate its signaling pathway and a general experimental workflow.
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Caption: Ogerin acts as a positive allosteric modulator (PAM) of GPR68, enhancing its

activation by protons. This leads to the activation of the Gαs signaling pathway, culminating in

PKA-mediated CREB phosphorylation and modulation of target gene transcription.
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Caption: A generalized workflow for in vitro experiments using Ogerin, from solution

preparation to data analysis. This process involves treating cultured cells with Ogerin and

subsequently analyzing the effects through various molecular assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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